N(2,2-dimethoxyethyl) glycine tert-butyl ester

• Molecular Formula: C10H21NO4
• Molecular Weight: 219.28 g/mol
• IUPAC Name: tert-butyl 2-(2,2-dimethoxyethylamino)acetate
• InChI: InChI=1S/C10H21NO4/c1-10(2,3)15-8(12)6-11-7-9(13-4)14-5/h9,11H,6-7H2,1-5H3
• InChI Key: RBFFEAJDONAJAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNCC(OC)OC

Description

N(2,2-dimethoxyethyl) glycine tert-butyl ester is a useful research compound. Its molecular formula is C10H21NO4 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,2-dimethoxyethylamine (15 g, 143 mmol), anhydrous potassium carbonate (20 g, 145 mmol) and DMF (140 mL) was added tert-butyl bromoacetate (11.5 mL, 71.2 mmol). After stirring at room temperature for 2 hours, another portion of tert-butyl bromoacetate (11.5 mL, 71.2 mmol) was added to the mixture, which was stirred overnight at room temperature. To the reaction mixture was added ice-water (140 mL). The mixture was extracted with EtOAc. The organic layer was washed with sat. NaCl, dried over Na2SO4, filtered and evaporated. The residue was subjected to distillation under reduced pressure to give the title compound as a colorless oil (6.61 g).